Cas no 865305-88-0 (1-BUTANONE, 2-BROMO-1-(3-THIENYL)-)
865305-88-0 structure
Product Name:1-BUTANONE, 2-BROMO-1-(3-THIENYL)-
CAS No:865305-88-0
MF:C8H9BrOS
MW:233.125460386276
CID:3200135
PubChem ID:59598618
Update Time:2025-04-21
1-BUTANONE, 2-BROMO-1-(3-THIENYL)- Chemical and Physical Properties
Names and Identifiers
-
- 1-BUTANONE, 2-BROMO-1-(3-THIENYL)-
- DB-116607
- 865305-88-0
- SCHEMBL1493931
- NWBAFTPOOOALMF-UHFFFAOYSA-N
- 2-Bromo-1-thiophen-3-yl-butan-1-one
-
- Inchi： 1S/C8H9BrOS/c1-2-7(9)8(10)6-3-4-11-5-6/h3-5,7H,2H2,1H3
- InChI Key： NWBAFTPOOOALMF-UHFFFAOYSA-N
- SMILES： BrC(C(C1=CSC=C1)=O)CC
Computed Properties
- Exact Mass: 231.95575Da
- Monoisotopic Mass: 231.95575Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 45.3Ų
1-BUTANONE, 2-BROMO-1-(3-THIENYL)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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